Cas no 106607-78-7 (Piperazinone, 5-(2-methylpropyl)-, (S)- (9CI))
106607-78-7 structure
Product Name:Piperazinone, 5-(2-methylpropyl)-, (S)- (9CI)
CAS No:106607-78-7
MF:C8H16N2O
MW:156.225441932678
CID:893818
Update Time:2025-04-19
Piperazinone, 5-(2-methylpropyl)-, (S)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Piperazinone, 5-(2-methylpropyl)-, (S)- (9CI)
- 5-(2-methylpropyl)piperazin-2-one
- N,N-DIMETHYLAMINOETHYL METHACRYLAMIDE
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- Inchi: 1S/C8H16N2O/c1-6(2)3-7-4-10-8(11)5-9-7/h6-7,9H,3-5H2,1-2H3,(H,10,11)/t7-/m0/s1
- InChI Key: AFBPLPMOIDXYMR-ZETCQYMHSA-N
- SMILES: N1C[C@H](CC(C)C)NCC1=O
Computed Properties
- Exact Mass: 156.12638
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 0.7
Experimental Properties
- PSA: 41.13
Piperazinone, 5-(2-methylpropyl)-, (S)- (9CI) Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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